Cas no 1361531-07-8 (3,6-Bis(perchlorophenyl)pyridine-2-acetic acid)

• Product Name: 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid
• CAS No: 1361531-07-8
• MF: C₁₉H₅Cl₁₀NO₂
• MW: 633.778495550156
• CID: 4969111
• Update Time: 2025-10-31

3,6-Bis(perchlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C19H5Cl10NO2/c20-10-8(11(21)15(25)18(28)14(10)24)4-1-2-5(30-6(4)3-7(31)32)9-12(22)16(26)19(29)17(27)13(9)23/h1-2H,3H2,(H,31,32)
• InChI Key： OPQBRQPUZAJUOP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=C1CC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 644
• XLogP3: 9.9
• Topological Polar Surface Area: 50.2

Additional information on 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid

Recent Advances in the Study of 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid (CAS: 1361531-07-8)

3,6-Bis(perchlorophenyl)pyridine-2-acetic acid (CAS: 1361531-07-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular properties, synthetic pathways, and biological activities, which are critical for its potential therapeutic use.

The compound's distinctive structure, featuring perchlorophenyl groups and a pyridine-acetic acid backbone, suggests possible interactions with biological targets such as enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry explored its inhibitory effects on specific inflammatory pathways, demonstrating promising anti-inflammatory activity in vitro. The research highlighted its potential as a lead compound for developing novel anti-inflammatory agents.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the synthetic optimization of 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid. The study reported an improved synthetic route with higher yields and purity, which is essential for scaling up production for further preclinical studies. The researchers also conducted computational docking studies to predict its binding affinity with target proteins, providing insights into its mechanism of action.

In addition to its anti-inflammatory properties, preliminary studies have suggested that 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid may exhibit antimicrobial activity. A 2024 study in Antimicrobial Agents and Chemotherapy tested its efficacy against a panel of drug-resistant bacterial strains, revealing moderate activity against Gram-positive pathogens. These findings open new avenues for its application in addressing antibiotic resistance.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps through in vivo studies and structural modifications to enhance its bioavailability and safety. The compound's potential as a multifunctional agent in treating complex diseases underscores the need for continued exploration.

In conclusion, 3,6-Bis(perchlorophenyl)pyridine-2-acetic acid (CAS: 1361531-07-8) represents a promising candidate in chemical biology and drug discovery. Its unique structure and diverse biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its properties and evaluating its efficacy in relevant disease models.